Cas no 1798036-31-3 (3-(3-chloro-4-fluorophenyl)-1-{3-(furan-2-yl)methanesulfonylazetidin-1-yl}propan-1-one)

3-(3-Chloro-4-fluorophenyl)-1-{3-(furan-2-yl)methanesulfonylazetidin-1-yl}propan-1-one is a structurally complex small molecule featuring a chloro-fluorophenyl moiety linked to a propan-1-one core, further functionalized with a furan-2-ylmethanesulfonyl-substituted azetidine ring. This compound exhibits potential as an intermediate in medicinal chemistry, particularly in the development of targeted therapeutics due to its unique heterocyclic framework. The presence of both electron-withdrawing (chloro, fluoro) and electron-donating (furan) groups enhances its reactivity and binding versatility. Its sulfonylazetidine component may contribute to improved metabolic stability and selectivity in biological systems. The compound’s modular structure allows for further derivatization, making it valuable for structure-activity relationship studies in drug discovery.
3-(3-chloro-4-fluorophenyl)-1-{3-(furan-2-yl)methanesulfonylazetidin-1-yl}propan-1-one structure
1798036-31-3 structure
Product Name:3-(3-chloro-4-fluorophenyl)-1-{3-(furan-2-yl)methanesulfonylazetidin-1-yl}propan-1-one
CAS No:1798036-31-3
MF:C17H17ClFNO4S
MW:385.837586164474
CID:5982099
PubChem ID:71809410
Update Time:2025-05-30

3-(3-chloro-4-fluorophenyl)-1-{3-(furan-2-yl)methanesulfonylazetidin-1-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(3-chloro-4-fluorophenyl)-1-{3-(furan-2-yl)methanesulfonylazetidin-1-yl}propan-1-one
    • 3-(3-chloro-4-fluorophenyl)-1-[3-(furan-2-ylmethylsulfonyl)azetidin-1-yl]propan-1-one
    • 3-(3-chloro-4-fluorophenyl)-1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}propan-1-one
    • F6442-2282
    • AKOS024564907
    • 1798036-31-3
    • 3-(3-chloro-4-fluorophenyl)-1-(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)propan-1-one
    • Inchi: 1S/C17H17ClFNO4S/c18-15-8-12(3-5-16(15)19)4-6-17(21)20-9-14(10-20)25(22,23)11-13-2-1-7-24-13/h1-3,5,7-8,14H,4,6,9-11H2
    • InChI Key: KTOXBUOLPSUSSR-UHFFFAOYSA-N
    • SMILES: C(N1CC(S(CC2=CC=CO2)(=O)=O)C1)(=O)CCC1=CC=C(F)C(Cl)=C1

Computed Properties

  • Exact Mass: 385.0550851g/mol
  • Monoisotopic Mass: 385.0550851g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 576
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 76Ų

3-(3-chloro-4-fluorophenyl)-1-{3-(furan-2-yl)methanesulfonylazetidin-1-yl}propan-1-one Pricemore >>

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Additional information on 3-(3-chloro-4-fluorophenyl)-1-{3-(furan-2-yl)methanesulfonylazetidin-1-yl}propan-1-one

Research Brief on 3-(3-chloro-4-fluorophenyl)-1-{3-(furan-2-yl)methanesulfonylazetidin-1-yl}propan-1-one (CAS: 1798036-31-3)

Recent studies have highlighted the growing interest in 3-(3-chloro-4-fluorophenyl)-1-{3-(furan-2-yl)methanesulfonylazetidin-1-yl}propan-1-one (CAS: 1798036-31-3) as a promising small-molecule compound in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown potential in targeting specific biological pathways, making it a subject of intensive research for therapeutic applications.

The compound's structure includes a furan-2-ylmethanesulfonylazetidinyl moiety, which is believed to contribute to its bioactivity. Recent publications have explored its role as a modulator of key enzymes and receptors, particularly in the context of inflammatory and oncological diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting protein kinases involved in cancer cell proliferation.

In terms of synthesis and optimization, researchers have developed novel routes to produce 3-(3-chloro-4-fluorophenyl)-1-{3-(furan-2-yl)methanesulfonylazetidin-1-yl}propan-1-one with high yield and purity. Advanced techniques such as microwave-assisted synthesis and chiral resolution have been employed to enhance its pharmacological properties. These methodological advancements are critical for scaling up production and ensuring reproducibility in preclinical studies.

Pharmacokinetic and toxicological evaluations of this compound have also been conducted. Preliminary data from animal models indicate favorable absorption and distribution profiles, with minimal off-target effects. However, further studies are needed to assess its long-term safety and potential drug-drug interactions. These findings underscore the compound's potential as a lead candidate for further development.

In conclusion, 3-(3-chloro-4-fluorophenyl)-1-{3-(furan-2-yl)methanesulfonylazetidin-1-yl}propan-1-one represents a significant area of research in chemical biology. Its unique structure and promising bioactivity warrant continued investigation, particularly in the context of targeted therapies for complex diseases. Future research should focus on elucidating its mechanism of action and optimizing its therapeutic index for clinical translation.

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